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Compound of Interest

Compound Name: Nitenpyram-d3

Cat. No.: B15561043

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

technical specifications of Nitenpyram-d3. It also outlines a representative experimental

protocol for its use as an internal standard in the quantification of nitenpyram in biological

matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Commercial Availability and Suppliers
Nitenpyram-d3 is commercially available from several reputable suppliers of research

chemicals and analytical standards. It is primarily intended for use as an internal standard in

analytical quantification.[1][2][3]
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Supplier Website
Available
Quantities

Purity

Cayman Chemical --INVALID-LINK-- 500 µg, 1 mg

≥98% (Nitenpyram),

≥99% deuterated

forms (d1-d3)[1][2]

Sapphire North

America
--INVALID-LINK-- 500 µg, 1 mg

≥99% deuterated

forms (d1-d3)[4]

Lifeasible --INVALID-LINK-- 500 µg, 1 mg
≥99% deuterated

forms (d1-d3)[3]

LGC Standards --INVALID-LINK-- 0.005 g Not specified

Technical Specifications
Nitenpyram-d3 is a deuterated analog of the neonicotinoid insecticide nitenpyram. The

deuterium labeling makes it an ideal internal standard for mass spectrometry-based

quantification, as it co-elutes with the unlabeled analyte but is distinguishable by its higher

mass.
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Property Value Reference

Formal Name

(1E)-N-[(6-chloro-3-

pyridinyl)methyl]-N-ethyl-N'-

methyl-d3-2-nitro-1,1-

ethenediamine

[1][2]

Molecular Formula C₁₁H₁₂D₃ClN₄O₂ [1][3]

Formula Weight 273.7 g/mol [1][3]

Purity
≥98% (Chemical Purity), ≥99%

Deuterated Forms (d1-d3)
[1][2]

Appearance Solid [1][4]

Solubility

Soluble in organic solvents

such as methanol and DMSO.

[1]

Storage -20°C [1][4]

Stability ≥ 4 years [1][3]

Logical Workflow for Procurement and Use of
Nitenpyram-d3
The following diagram illustrates the general workflow for acquiring and utilizing Nitenpyram-
d3 as an internal standard in a research setting.
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Identify Need for Deuterated Internal Standard

Search for Commercial Suppliers

Evaluate Supplier Specifications (Purity, Availability)

Procure Nitenpyram-d3

Prepare Stock and Working Solutions

Develop and Validate Analytical Method

Sample Analysis (e.g., Pharmacokinetic Study)

Data Processing and Reporting

Click to download full resolution via product page

Procurement and Use Workflow for Nitenpyram-d3.
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Representative Experimental Protocol:
Quantification of Nitenpyram in Plasma by LC-
MS/MS
This protocol provides a general framework for the quantification of nitenpyram in a biological

matrix (e.g., plasma) using Nitenpyram-d3 as an internal standard. Method development and

validation are crucial for ensuring accurate and reliable results.

Materials and Reagents
Nitenpyram analytical standard

Nitenpyram-d3 internal standard

LC-MS grade acetonitrile, methanol, and water

Formic acid

Drug-free plasma (for calibration and quality control samples)

Preparation of Stock and Working Solutions
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve nitenpyram and

Nitenpyram-d3 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare serial dilutions of the nitenpyram primary stock solution

in a 50:50 (v/v) mixture of acetonitrile and water to create working standard solutions for the

calibration curve and quality control (QC) samples.

Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the Nitenpyram-d3 primary

stock solution with a 50:50 (v/v) mixture of acetonitrile and water to the final working

concentration.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the

Nitenpyram-d3 internal standard working solution.
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Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Transfer the clear supernatant to an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Conditions (Illustrative)
LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance

Liquid Chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., 0.1% formic acid in acetonitrile).

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source operating in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transitions for

both nitenpyram and Nitenpyram-d3.

Method Validation
A full bioanalytical method validation should be performed in accordance with regulatory

guidelines (e.g., FDA or EMA) and should include assessments of:

Selectivity and specificity

Linearity and range

Accuracy and precision (intra- and inter-day)

Matrix effect

Recovery
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Stability (freeze-thaw, short-term, long-term, and post-preparative)

Experimental Workflow Diagram
The following diagram outlines the key steps in the experimental protocol for quantifying

nitenpyram in plasma samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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